2-[(4-Ethoxyphenyl)imino]-5-{2-hydroxy-5-nitro-3-methoxybenzylidene}-3-propyl-1,3-thiazolidin-4-one

• Molecular Formula: C22H23N3O6S
• Molecular Weight: 457.5 g/mol
• IUPAC Name: (5Z)-2-(4-ethoxyphenyl)imino-5-[(2-hydroxy-3-methoxy-5-nitrophenyl)methylidene]-3-propyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H23N3O6S/c1-4-10-24-21(27)19(12-14-11-16(25(28)29)13-18(30-3)20(14)26)32-22(24)23-15-6-8-17(9-7-15)31-5-2/h6-9,11-13,26H,4-5,10H2,1-3H3/b19-12-,23-22?
• InChI Key: XLYSTHUOZSBKMB-OCFWRVAFSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=C(C(=CC(=C2)[N+](=O)[O-])OC)O)/SC1=NC3=CC=C(C=C3)OCC
• SMILES: CCCN1C(=O)C(=CC2=CC(=CC(=C2O)OC)[N+](=O)[O-])SC1=NC3=CC=C(C=C3)OCC
• Canonical SMILES: CCCN1C(=O)C(=CC2=C(C(=CC(=C2)[N+](=O)[O-])OC)O)SC1=NC3=CC=C(C=C3)OCC

Description

2-[(4-Ethoxyphenyl)imino]-5-{2-hydroxy-5-nitro-3-methoxybenzylidene}-3-propyl-1,3-thiazolidin-4-one, also known as ETPTZ, is a synthetic compound that belongs to the thiazolidinone class of compounds. It has gained significant attention in the scientific community due to its potential therapeutic benefits.

Mechanism of Action

The exact mechanism of action of 2-[(4-Ethoxyphenyl)imino]-5-{2-hydroxy-5-nitro-3-methoxybenzylidene}-3-propyl-1,3-thiazolidin-4-one is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways involved in inflammation, oxidative stress, and cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6. It also possesses antioxidant properties and has been shown to reduce oxidative stress in various cell types. Additionally, it has been shown to induce apoptosis in cancer cells and inhibit the growth of tumor cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-Ethoxyphenyl)imino]-5-{2-hydroxy-5-nitro-3-methoxybenzylidene}-3-propyl-1,3-thiazolidin-4-one in lab experiments is its potential therapeutic benefits. It is a synthetic compound that can be easily synthesized and purified. However, one of the limitations of using this compound is the lack of understanding of its exact mechanism of action. Additionally, more studies are needed to determine its toxicity and potential side effects.

Future Directions

There are several future directions for research on 2-[(4-Ethoxyphenyl)imino]-5-{2-hydroxy-5-nitro-3-methoxybenzylidene}-3-propyl-1,3-thiazolidin-4-one. One potential direction is to study its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Another direction is to study its potential use in the treatment of viral infections, such as COVID-19. Additionally, more studies are needed to determine its toxicity and potential side effects in animal models.

Synthesis Methods

2-[(4-Ethoxyphenyl)imino]-5-{2-hydroxy-5-nitro-3-methoxybenzylidene}-3-propyl-1,3-thiazolidin-4-one can be synthesized through a multistep process involving the reaction of various reagents. The synthesis method involves the reaction of 4-ethoxyaniline with 2-hydroxy-5-nitro-3-methoxybenzaldehyde in the presence of glacial acetic acid. The resulting product is then reacted with propylamine and thiosemicarbazide to obtain the final product, this compound.

Scientific Research Applications

2-[(4-Ethoxyphenyl)imino]-5-{2-hydroxy-5-nitro-3-methoxybenzylidene}-3-propyl-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and antimicrobial properties. It has also been studied for its potential use in the treatment of cancer, diabetes, and Alzheimer's disease.